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Compound of Interest

Compound Name: Antibacterial agent 187

Cat. No.: B12365231 Get Quote

For researchers, scientists, and drug development professionals, this document provides a

comprehensive overview of the origin, mechanism of action, and available data on

Antibacterial Agent 187.

Origin and Nature
Antibacterial Agent 187, also known as IKE7, is a synthetically derived compound.[1][2][3][4]

[5][6] It is not of natural origin and therefore does not have a natural source. The molecule is a

derivative containing imidazole and triazolacridone structural components.[1][2][3][4][5][6][7][8]

[9] It was specifically designed to target a key enzyme in fungi.[1][2][4][5][6][7][8][9]

Primary Activity and Mechanism of Action
Contrary to its name, the primary therapeutic activity of Antibacterial Agent 187 is antifungal.

[1][4][6][7][8] It exhibits potent activity against fungal pathogens, including strains that have

developed resistance to common antifungal drugs like fluconazole.[1][2][4][6][7][8]

The mechanism of action involves the specific targeting and inhibition of yeast topoisomerase

II.[1][2][3][4][5][6][7][8][9] Topoisomerase II is a critical enzyme responsible for managing DNA

topology during replication, transcription, and chromosome segregation. By inhibiting this

enzyme, Antibacterial Agent 187 disrupts essential cellular processes, leading to fungal cell

death.
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Mechanism of Action for Antibacterial Agent 187.

Quantitative Data: Antifungal Activity
The efficacy of Antibacterial Agent 187 has been quantified through Minimum Inhibitory

Concentration (MIC) values, particularly against fluconazole-resistant fungal strains.

Compound Target Organism MIC (μg/mL) Reference

Antibacterial Agent

187 (IKE7)

Fluconazole-resistant

fungi
32-64 [2]
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Detailed experimental protocols for the synthesis of Antibacterial Agent 187 and the specific

assays used to determine its MIC values are not publicly available within the reviewed

literature. These protocols are typically proprietary to the discovering and developing entities.
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General workflow for antibacterial agent development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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